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Compound of Interest

1-(Methoxymethyl)-2-
Compound Name:
(trifluoromethyl)benzene

Cat. No.: B1603496

Introduction: The Rise of SDHI Fungicides and the Role of Fluxapyroxad

The global demand for high-yield, high-quality crops necessitates the continuous development
of novel and effective crop protection agents. Among the most significant advancements in
recent decades is the class of succinate dehydrogenase inhibitor (SDHI) fungicides. These
compounds target the fungal respiratory chain, specifically Complex Il (succinate
dehydrogenase), leading to a potent and broad-spectrum fungicidal effect.[1] Fluxapyroxad,
introduced by BASF, is a prominent member of the SDHI class, demonstrating high efficacy
against a wide range of fungal pathogens in various crops.[2][3]

The molecular structure of Fluxapyroxad features a characteristic N-(3',4',5'-trifluoro-[1,1'-
biphenyl]-2-yl)-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide core. The synthesis of
this complex molecule hinges on the efficient construction of its key biphenyl amine
intermediate, 3',4',5'-trifluoro-[1,1'-biphenyl]-2-amine. This guide provides a detailed overview of
a robust and scalable synthetic strategy centered around the palladium-catalyzed Suzuki-
Miyaura cross-coupling reaction, a cornerstone of modern organic synthesis.

Part 1: The Synthetic Blueprint: Constructing the
Biphenyl Core
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The synthesis of Fluxapyroxad can be conceptually divided into two primary stages: the
formation of the crucial biphenyl amine intermediate and the subsequent amidation with the
pyrazole carboxylic acid moiety. The Suzuki-Miyaura coupling is particularly well-suited for the
formation of the biaryl bond in the intermediate due to its high functional group tolerance, mild
reaction conditions, and commercial availability of starting materials.

Logical Workflow for Fluxapyroxad Synthesis

The following diagram illustrates the high-level synthetic strategy for Fluxapyroxad,
emphasizing the key Suzuki-Miyaura coupling step.
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Intermediate 1 Synthesis

G—Chlorobenzonitrila 63,4,5—Trif|uorophenyl)boronic acia

Suzuki-Miyaura
Coupling

3',4',5'-Trifluoro-[1,1'-biphenyl]-2-carbonitrile

Hydrolysis

Hofmann
Degradation

Intermediate 2 Synthesis

3',4',5'-Trifluoro-[1,1'-biphenyl]-2-formamide

3',4',5'-Trifluoro-[1,1'-biphenyl]-2-amine
(Key Intermediate)

Final Product Synthesis

3-(Difluoromethyl)-1-methyl-
1H-pyrazole-4-carbonyl chloride

Amidation
Fluxapyroxad
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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